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Compound of Interest

1,3,5,6-Tetrahydroxy-8-
Compound Name:
methylxanthone

cat. No.: B12378917

In-Depth Technical Guide to 1,3,5,6-
Tetrahydroxy-8-methylxanthone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological
activities, and experimental protocols associated with 1,3,5,6-Tetrahydroxy-8-
methylxanthone, a natural product with demonstrated cytotoxic and antivirulence properties.

Core Chemical Information

1,3,5,6-Tetrahydroxy-8-methylxanthone is a xanthone derivative that has been isolated from
a marine-derived fungus, Penicillium sp. L129.[1] It is also reported to possess antivirulence
activity against Staphylococcus aureus.

Chemical Identifiers
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Identifier Value

CAS Number 213547-11-6[1]

Molecular Formula C14H1006[1]

Molecular Weight 274.23 g/mol [1]

IUPAC Name 1,3,5,6-tetrahydroxy-8-methyl-9H-xanthen-9-one

Biological Activity and Experimental Data

This compound has demonstrated notable bioactivity in two distinct areas: cytotoxicity against
cancer cell lines and antivirulence activity against the pathogenic bacterium Staphylococcus
aureus.

Cytotoxic Activity

1,3,5,6-Tetrahydroxy-8-methylxanthone has shown cytotoxic effects against several human
cancer cell lines.[2] The half-maximal inhibitory concentrations (ICso) from these studies are
summarized below.

Cell Line Cancer Type ICs0 (M)
MCF-7 Breast Cancer 12.39[2]
us7 Glioblastoma 9.01[2]
PC3 Prostate Cancer 14.59[2]

Antivirulence Activity

The compound has been shown to interfere with virulence gene expression in Staphylococcus
aureus, suggesting its potential as an antivirulence agent. This activity is likely mediated
through the disruption of the accessory gene regulator (agr) quorum sensing system.[3][4]

Experimental Protocols
Isolation and Characterization from Penicillium sp. L129
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The isolation of 1,3,5,6-Tetrahydroxy-8-methylxanthone from the marine-derived fungus
Penicillium sp. L129 involves standard natural product chemistry techniques. While the full
detailed protocol from the primary literature is not available, a general workflow can be
described.

Fungal Culture and Extraction Chromatographic Separation Compound Identification

Fermentation of Penicillium sp. L129 }—»‘ Extraction of Fungal Mycelium and Broth }—»‘ Crude Extract Fractionation }—»‘ Column Chromatography }—»‘ Preparative HPLC ‘4»‘ Spectroscopic Analysis (NMR, MS) Isolated 1,3,5,6-Tetrahydroxy-8-methylxanthone

Click to download full resolution via product page

Isolation Workflow

Characterization Data: The structure of the compound was elucidated using extensive
spectroscopic data, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy
and Mass Spectrometry (MS).

Cytotoxicity Assay

The cytotoxic activity of 1,3,5,6-Tetrahydroxy-8-methylxanthone against the MCF-7, U87,
and PC3 human cancer cell lines was determined using a standard in vitro cytotoxicity assay.

[2]
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Cell Culture and Treatment

Seed cancer cells (MCF-7, U87, PC3) in 96-well plates

4
Incubate for 24h

'

Treat with serial dilutions of the compound

Viability Assessment

Incubate for a specified period (e.g., 48-72h)

'

Add viability reagent (e.g., MTT, resazurin)

i

Measure absorbance/fluorescence

Data Alnalysis
v

Calculate cell viability relative to control

Determine IC50 values

Click to download full resolution via product page

Cytotoxicity Assay Workflow
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Antivirulence Assay against Staphylococcus aureus

The antivirulence activity was assessed by monitoring the expression of key virulence genes in
S. aureus. This is often achieved using reporter strains where a reporter gene (e.g., lacZ) is

fused to the promoter of a virulence gene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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